Cas no 13082-10-5 (1,3-dimethoxy-10-methylacridin-9(10H)-one)

• Product Name: 1,3-dimethoxy-10-methylacridin-9(10H)-one
• CAS No: 13082-10-5
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 1226947
• PubChem ID: 83122
• Update Time: 2025-06-08

1,3-dimethoxy-10-methylacridin-9(10H)-one Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethoxy-10-methylacridin-9(10H)-one
• 1,3-Dimethoxy-10-methyl-10-hydroacridin-9-one
• 1,3-Dimethoxy-10-methyl-9(10H)-acridinone
• 9(10H)-Acridinone, 1,3-dimethoxy-10-methyl-
• DTXSID30926926
• RD6-5073
• 1,3-Dimethoxy-10-methylacridone
• 1,3-dimethoxy-10-methyl-acridin-9-one
• WNNQYTLUXXDDQL-UHFFFAOYSA-N
• 1,3-Dimethoxy-10-methyl-10H-acridin-9-one
• 1,3-Dimethoxy-N-methylacridone
• 13082-10-5
• 1,3-dimethoxy-10-methylacridin-9-one
• 1,3-Dimethoxy-10-methyl-9(10H)-acridinone #
• 1,3-Dimethoxy-N-methyl-9-acridanone
• 1,3-DIMETHOXY-10-METHYL-9,10-DIHYDROACRIDIN-9-ONE
• 9-Acridanone, 1,3-dimethoxy-10-methyl-
• G82842

• Inchi： 1S/C16H15NO3/c1-17-12-7-5-4-6-11(12)16(18)15-13(17)8-10(19-2)9-14(15)20-3/h4-9H,1-3H3
• InChI Key： WNNQYTLUXXDDQL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2=C1C(C1C=CC=CC=1N2C)=O)OC

Computed Properties

• Exact Mass: 269.10525
• Monoisotopic Mass: 269.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridones

Additional information on 1,3-dimethoxy-10-methylacridin-9(10H)-one

1,3-Dimethoxy-10-Methylacridin-9(10H)-One: A Comprehensive Overview

The compound with CAS No. 13082-10-5, commonly referred to as 1,3-dimethoxy-10-methylacridin-9(10H)-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the class of acridones, which are known for their unique electronic properties and structural versatility. The acridinone core of this molecule serves as a platform for various functional groups, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the potential of 1,3-dimethoxy-10-methylacridin-9(10H)-one in the development of advanced materials. Researchers have explored its role in the synthesis of novel organic semiconductors, where its electronic properties play a crucial role in determining the performance of devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The methoxy groups attached to the acridone structure contribute to enhanced solubility and stability, which are critical factors for practical applications in electronics.

In addition to its material science applications, 1,3-dimethoxy-10-methylacridin-9(10H)-one has shown promise in the field of pharmacology. Preclinical studies have demonstrated its potential as a lead compound for drug development, particularly in the treatment of neurodegenerative diseases. The methyl group substitution at the 10th position of the acridone ring has been found to influence the compound's bioavailability and pharmacokinetic properties, making it a valuable candidate for further investigation.

The synthesis of 1,3-dimethoxy-10-methylacridin-9(10H)-one involves a series of well-established organic reactions, including Friedel-Crafts alkylation and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. These developments have not only improved the scalability of its production but also opened up new avenues for exploring its structural analogs.

From a structural perspective, the acridinone framework of this compound is characterized by a conjugated system that imparts strong fluorescence properties. This feature has led to its use as a fluorescent probe in biochemical assays and imaging techniques. The methoxy groups further enhance its fluorescence quantum yield, making it an attractive candidate for applications in biosensing and diagnostics.

Moreover, the stereochemistry of 1,3-dimethoxy-10-methylacridin-9(10H)-one has been extensively studied to understand its impact on molecular interactions. Computational studies have revealed that the spatial arrangement of substituents significantly influences the compound's electronic properties and reactivity. These insights have been instrumental in guiding the design of more efficient derivatives for specific applications.

In conclusion, CAS No. 13082-10-5, or 1,3-dimethoxy-10-methylacridin-9(10H)-one, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers seeking innovative solutions in materials science, pharmacology, and beyond. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.